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Spirocyclic systems, characterized by two rings sharing a single common atom, have garnered
significant attention in modern medicinal chemistry. Their inherent three-dimensionality and
conformational rigidity offer distinct advantages over traditional flat, aromatic structures. This
constrained geometry can lead to enhanced binding affinity and selectivity for biological targets,
as well as improved physicochemical properties such as solubility and metabolic stability.[1]
The incorporation of heteroatoms, such as oxygen and nitrogen, into these scaffolds further
expands their chemical space and potential for specific molecular interactions.

The 1-oxa-7-azaspiro[4.5]decane core represents a versatile framework that combines the
structural features of a piperidine and a tetrahydrofuran ring. This arrangement presents
multiple points for diversification, making it an attractive starting point for the development of
novel therapeutic agents.

Synthesis of the 1-Oxa-7-azaspiro[4.5]decane Core

While a specific, validated synthetic route for 1-Oxa-7-azaspiro[4.5]decan-3-ol is not readily
available in the literature, a plausible and efficient synthesis can be conceptualized based on
established methodologies for related oxa-azaspiro compounds. A common and effective
strategy involves a key intramolecular cyclization reaction.
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Proposed Retrosynthetic Analysis

A logical retrosynthetic approach to the target molecule would involve disconnecting the
piperidine ring, suggesting a precursor that can undergo intramolecular cyclization.

Retrosynthetic Analysis
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Caption: Retrosynthetic analysis of 1-Oxa-7-azaspiro[4.5]decan-3-ol.

Hypothetical Step-by-Step Synthesis Protocol

The following protocol outlines a potential synthetic route. This is an illustrative procedure
based on similar syntheses and would require experimental validation.

Step 1: Synthesis of the Piperidone Precursor

¢ Reaction: Start with a commercially available N-protected 4-piperidone. A common protecting
group such as tert-butyloxycarbonyl (Boc) is suitable. The piperidone is then reacted with a
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suitable three-carbon nucleophile that can be later converted to the tetrahydrofuran ring. A
Grignard reaction with allylmagnesium bromide is a viable option.

e Procedure:

o To a solution of N-Boc-4-piperidone in anhydrous THF at -78 °C under a nitrogen
atmosphere, slowly add a solution of allyimagnesium bromide (1.1 equivalents) in diethyl
ether.

o Allow the reaction to warm to room temperature and stir for 12 hours.

o Quench the reaction with a saturated aqueous solution of ammonium chloride.

o Extract the aqueous layer with ethyl acetate (3 x 50 mL).

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.

o Purify the resulting tertiary alcohol by column chromatography.

Step 2: Formation of the Tetrahydrofuran Ring

o Reaction: The terminal alkene of the allyl group can be converted to an epoxide via
epoxidation, followed by an acid-catalyzed intramolecular cyclization to form the spirocyclic
core.

e Procedure:

[e]

Dissolve the product from Step 1 in dichloromethane (DCM).

[e]

Add meta-chloroperoxybenzoic acid (m-CPBA) (1.2 equivalents) portion-wise at 0 °C.

o

Stir the reaction at room temperature for 4 hours.

[¢]

Wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate and
then with brine.

[¢]

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
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o Dissolve the crude epoxide in a suitable solvent such as THF and add a catalytic amount
of a Lewis acid (e.g., BF3-OEt2).

o Stir at room temperature until TLC analysis indicates the consumption of the starting
material.

o Quench the reaction and work up as described previously to isolate the N-Boc protected
1-oxa-7-azaspiro[4.5]decan-3-ol.

Step 3: Deprotection
e Reaction: Removal of the Boc protecting group to yield the final product.

e Procedure:

[¢]

Dissolve the N-Boc protected spirocycle in a solution of trifluoroacetic acid (TFA) in DCM
(1:1 viv).

o Stir at room temperature for 1 hour.
o Concentrate the reaction mixture under reduced pressure.

o Dissolve the residue in a minimal amount of water and basify with a saturated aqueous
solution of sodium bicarbonate.

o Extract the product with a suitable organic solvent (e.g., ethyl acetate or DCM).

o Dry the organic layer and concentrate to yield 1-Oxa-7-azaspiro[4.5]decan-3-ol.
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Synthetic Workflow
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Caption: Proposed synthetic workflow for 1-Oxa-7-azaspiro[4.5]decan-3-ol.
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Physicochemical Properties and Characterization

The physicochemical properties of 1-oxa-7-azaspiro[4.5]decan-3-ol can be predicted based
on its structure. The presence of the hydroxyl and amine functionalities is expected to confer a
degree of polarity and aqueous solubility.

Property Predicted Value Method
Molecular Formula CsH1sNO:2

Molecular Weight 157.21 g/mol

XLogP3 -0.3 Computational
Hydrogen Bond Donors 2 Structural Analysis
Hydrogen Bond Acceptors 3 Structural Analysis
Rotatable Bonds 0 Structural Analysis

Characterization: A comprehensive characterization of the synthesized compound would
involve the following analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be crucial for
confirming the connectivity of the atoms and the overall structure. The chemical shifts and
coupling constants of the protons on the piperidine and tetrahydrofuran rings would provide
information about their stereochemistry.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to
confirm the elemental composition and molecular weight of the compound.

« Infrared (IR) Spectroscopy: The presence of the hydroxyl (-OH) and amine (-NH) functional
groups would be confirmed by characteristic stretching frequencies in the IR spectrum.

e Purity Analysis: High-performance liquid chromatography (HPLC) would be employed to
determine the purity of the final compound.

Potential Applications in Drug Discovery
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Derivatives of the 1-oxa-7-azaspiro[4.5]decane scaffold have shown promise in various
therapeutic areas. The structural features of this core make it a suitable candidate for targeting
a range of biological macromolecules.

Central Nervous System (CNS) Targets

The piperidine moiety is a common feature in many CNS-active drugs. The rigid spirocyclic
nature of the 1-oxa-7-azaspiro[4.5]decane scaffold could be advantageous for developing
ligands with high selectivity for specific receptor subtypes. For instance, related 1-oxa-8-
azaspiro[4.5]decane derivatives have been investigated as selective ol receptor ligands, which
are implicated in a variety of neurological and psychiatric disorders.[2]

Anticancer Activity

Spirocyclic compounds have been explored for their potential as anticancer agents.[3] The
introduction of various substituents onto the 1-oxa-7-azaspiro[4.5]decane core could lead to the
discovery of novel compounds with cytotoxic activity against cancer cell lines. The ability to
readily modify the scaffold at multiple positions allows for the optimization of structure-activity
relationships (SAR).

Other Therapeutic Areas

The versatility of the 1-oxa-7-azaspiro[4.5]decane scaffold suggests its potential applicability in
other areas of drug discovery, including but not limited to, anti-inflammatory and anti-infective
agents. The presence of both a hydrogen bond donor and acceptor in the core structure allows
for a wide range of interactions with biological targets.

Conclusion and Future Directions

The 1-oxa-7-azaspiro[4.5]decane scaffold represents a valuable building block for the design
and synthesis of novel, three-dimensional molecules with potential therapeutic applications.
While specific data on 1-Oxa-7-azaspiro[4.5]decan-3-ol (CAS 2000617-01-4) is limited, this
guide has provided a comprehensive overview of the synthesis, characterization, and potential
utility of this chemical class based on established principles and data from related compounds.

Future research in this area should focus on the experimental validation of the proposed
synthetic routes and the biological evaluation of a library of derivatives. A thorough
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investigation of the structure-activity relationships will be crucial for unlocking the full potential
of this promising spirocyclic scaffold in drug discovery.
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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